N-(2,6-difluorophenyl)-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide
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Description
N-(2,6-difluorophenyl)-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H14F2N4O2 and its molecular weight is 320.3. The purity is usually 95%.
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Scientific Research Applications
Efficient Synthesis
Research has explored the efficient synthesis of novel compounds involving structures similar to N-(2,6-difluorophenyl)-3-(pyrimidin-2-yloxy)pyrrolidine-1-carboxamide. One study detailed an efficient synthesis process for a range of compounds, highlighting the versatility and potential for chemical modification within this class of compounds (Vijayakumar, Karthikeyan, & Sarveswari, 2014).
Pharmacokinetics and Metabolism
Another area of investigation is the pharmacokinetics and metabolism of similar compounds. For example, a study on dipeptidyl peptidase IV inhibitors, structurally related to the compound , detailed their metabolism, excretion, and pharmacokinetics in rats, dogs, and humans (Sharma et al., 2012).
Chemical Reactions and Transformations
The chemical behavior of compounds containing pyrrolidine-1-carboxamide structures under various conditions has been extensively studied. For instance, research on acid-catalyzed ring opening in related compounds has provided insights into their reactivity and potential applications in creating new materials or pharmaceuticals (Gazizov et al., 2015).
Synthesis and Biological Evaluation
Studies have also focused on the synthesis and biological evaluation of Schiff’s bases and azetidinones derived from compounds structurally similar to this compound, examining their potential as antidepressant and nootropic agents (Thomas et al., 2016).
Novel Polyamides and Polyimides
The compound's structural motifs have been utilized in the design of new polyamides and polyimides, showcasing the chemical versatility and applicability of such structures in materials science for creating substances with enhanced thermal stability and solubility (Choi & Jung, 2004).
Properties
IUPAC Name |
N-(2,6-difluorophenyl)-3-pyrimidin-2-yloxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2N4O2/c16-11-3-1-4-12(17)13(11)20-15(22)21-8-5-10(9-21)23-14-18-6-2-7-19-14/h1-4,6-7,10H,5,8-9H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPVBCPTUXUVKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CC=N2)C(=O)NC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.